Cas no 2229414-89-3 (1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229414-89-3
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 6577420
• PubChem ID: 165828877
• Update Time: 2025-11-01

1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid
• 2229414-89-3
• EN300-1895618

• Inchi： 1S/C17H27NO5/c1-16(2,3)23-15(22)18-8-4-5-12(11-18)6-7-17(14(20)21)9-13(19)10-17/h12H,4-11H2,1-3H3,(H,20,21)
• InChI Key： VYCRPOLFRCLCIR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)CCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 325.18892296g/mol
• Monoisotopic Mass: 325.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229414-89-3)

The compound 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229414-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine ring and a cyclobutane carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the tert-butoxycarbonyl (Boc) protected piperidine ring and the reactive cyclobutane carboxylic acid group make it an ideal candidate for further chemical modifications. These modifications have led to the development of compounds with enhanced binding affinity and selectivity for specific enzymatic targets, particularly in the treatment of viral infections and inflammatory diseases.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed a scalable synthetic route for 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid, highlighting its reproducibility and high yield. The study also explored the compound's stability under various physiological conditions, providing valuable insights into its potential as a drug candidate. Furthermore, in vitro assays revealed that derivatives of this compound exhibit low cytotoxicity and favorable pharmacokinetic profiles, making them suitable for further preclinical evaluation.

Another significant development is the application of this compound in the design of covalent inhibitors. By leveraging the reactivity of the cyclobutane carboxylic acid moiety, researchers have successfully developed inhibitors that form irreversible bonds with their target proteins, offering a new strategy for combating drug-resistant pathogens. This approach has been particularly effective in targeting enzymes involved in bacterial resistance mechanisms, as reported in a recent study published in ACS Infectious Diseases.

Looking ahead, the continued exploration of 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-3-oxocyclobutane-1-carboxylic acid and its derivatives holds great promise for the development of next-generation therapeutics. Future research directions may include optimizing its synthetic pathways, expanding its applications to other disease areas, and conducting comprehensive in vivo studies to validate its efficacy and safety. As the field progresses, this compound is likely to play a pivotal role in bridging the gap between chemical biology and clinical medicine.